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Compound of Interest

Compound Name: DMT003096

Cat. No.: B12412054 Get Quote

This document provides immediate, essential safety and logistical information for the proper

disposal of DMT003096, identified as 3,4-Dimethoxyphenyl Methyl Ketone. The following

procedures are intended for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of this compound.

Disclaimer: The identifier DMT003096 has been linked to 3,4-Dimethoxyphenyl Methyl Ketone.

However, this chemical name can refer to isomers with different CAS numbers, such as 3,4-

Dimethoxyphenylacetone (CAS 776-99-8) and 3,4-Dimethoxyacetophenone (CAS 1131-62-0).

While their general safety profiles are similar, users should confirm the exact identity and CAS

number of their compound by consulting the supplier's Safety Data Sheet (SDS) for specific

details.

Quantitative Data from Safety Data Sheets
The following table summarizes key quantitative data for compounds closely related to

DMT003096.
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Property
3,4-
Dimethoxyphenylacetone
(CAS 776-99-8)

3,4-
Dimethoxyacetophenone
(CAS 1131-62-0)

Molecular Formula C₁₁H₁₄O₃ C₁₀H₁₂O₃

Molecular Weight 194.23 g/mol 180.2 g/mol

Flash Point > 110 °C / > 230 °F > 113 °C / > 235.4 °F

Boiling Point 154 - 158 °C @ 12 mmHg 286 - 288 °C

Melting Point Not available 47 - 54 °C

Specific Gravity 1.115 Not available

Experimental Protocols: Spill Clean-up and Disposal
Spill Clean-up Protocol:

In the event of a spill, follow these steps:

Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large, evacuate the

immediate area.

Wear Personal Protective Equipment (PPE): At a minimum, wear appropriate safety glasses

or chemical safety goggles, gloves, and a lab coat. For larger spills, respiratory protection

may be necessary.

Contain the Spill: Use an inert absorbent material such as sand, silica gel, or a universal

binder to soak up the spilled liquid.

Collect the Waste: Carefully sweep or scoop the absorbed material into a suitable, labeled,

and closed container for disposal.

Decontaminate the Area: Clean the spill area thoroughly with soap and water.

Dispose of Contaminated Materials: All contaminated materials, including absorbent

materials and PPE, should be placed in the hazardous waste container for this chemical.
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Disposal Protocol:

The primary and recommended method for the disposal of DMT003096 is through an approved

hazardous waste disposal facility. Do not dispose of this chemical down the drain or in the

regular trash.

Waste Collection: Collect waste DMT003096 and any contaminated materials in a clearly

labeled, sealed, and compatible waste container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical

name "3,4-Dimethoxyphenyl Methyl Ketone".

Storage: Store the sealed waste container in a designated and secure hazardous waste

accumulation area. This area should be cool, dry, and well-ventilated, away from

incompatible materials such as strong oxidizing agents.

Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.

Provide them with the Safety Data Sheet (SDS) for the specific compound.

Record Keeping: Maintain a record of the disposal, including the date, quantity of waste, and

the name of the disposal contractor.

Visualizing the Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of

DMT003096.
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DMT003096 Disposal Workflow
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Caption: Workflow for the safe disposal of DMT003096 from spill to final record keeping.
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To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of
DMT003096]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412054#dmt003096-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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